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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 102330-07-4

Cat. No.: B15554118

Get Quote

Welcome to the technical support center for (Asp)2-Rhodamine 110. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered when using this fluorogenic caspase-3/7 substrate. Here you

will find troubleshooting guides and frequently asked questions to ensure the success of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is (Asp)2-Rhodamine 110 and how does it work?

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of Rhodamine 110. It is a

highly sensitive and specific substrate for caspase-3 and caspase-7, key executioner enzymes

in the apoptotic pathway. In the presence of active caspase-3 or -7, the aspartic acid (Asp)

peptides are cleaved from the Rhodamine 110 core. This cleavage occurs in a two-step

process, first yielding the fluorescent monoamide and then the highly fluorescent Rhodamine

110 (R110). The resulting fluorescence intensity is directly proportional to the activity of

caspase-3/7 in the sample.
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Q2: What are the optimal excitation and emission wavelengths for the cleaved Rhodamine 110

product?

The cleaved Rhodamine 110 product has spectral properties similar to fluorescein. For optimal

detection, use an excitation wavelength of approximately 490-500 nm and an emission

wavelength of 520-522 nm.

Q3: What is the recommended solvent for preparing a stock solution of (Asp)2-Rhodamine
110?

(Asp)2-Rhodamine 110 is sparingly soluble in water but is soluble in organic solvents. It is

highly recommended to prepare a concentrated stock solution in high-quality, anhydrous

dimethyl sulfoxide (DMSO).

Q4: How should I store the (Asp)2-Rhodamine 110 stock solution?

Store the DMSO stock solution in small aliquots at -20°C, protected from light and moisture.

Avoid repeated freeze-thaw cycles. When stored properly, the stock solution is stable for

several months. Aqueous solutions are not recommended for storage and should be prepared

fresh for each experiment.[1][2]

Troubleshooting Guide
Issue 1: (Asp)2-Rhodamine 110 precipitates out of
solution when preparing the working dilution.
This is a common issue arising from the low aqueous solubility of the substrate. When the

concentrated DMSO stock is diluted into an aqueous assay buffer, the sudden change in

solvent polarity can cause the compound to precipitate.

Solutions:

Stepwise Dilution: Avoid diluting the DMSO stock directly into the final volume of aqueous

buffer. Instead, perform an intermediate dilution in your assay buffer.

Vortexing: Add the (Asp)2-Rhodamine 110 stock solution to the aqueous buffer while

vortexing or vigorously mixing. This ensures rapid dispersal and prevents localized high
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concentrations that can lead to precipitation.

Low Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is

low, ideally below 1% (v/v), to minimize its potential effects on enzyme activity and cell

health.

Fresh Working Solutions: Always prepare the final working solution of (Asp)2-Rhodamine
110 immediately before use. Do not store aqueous dilutions of the substrate.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (Asp)2-Rhodamine
110 Stock Solution in DMSO

Allow the vial of solid (Asp)2-Rhodamine 110 to equilibrate to room temperature before

opening to prevent moisture condensation.

Add the appropriate volume of high-quality, anhydrous DMSO to the vial to achieve a 10 mM

concentration.

Vortex the solution for at least 2 minutes or until the substrate is completely dissolved.

Gentle warming to 37°C or sonication can aid dissolution.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of a 2X Working Solution of
(Asp)2-Rhodamine 110
This protocol is designed to minimize precipitation when diluting the DMSO stock into an

aqueous assay buffer.

Thaw a vial of the 10 mM (Asp)2-Rhodamine 110 stock solution and bring it to room

temperature.

Determine the final desired concentration of the substrate in your assay (e.g., 10 µM). The

2X working solution should be twice this concentration (e.g., 20 µM).
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In a fresh tube, add the appropriate volume of your aqueous assay buffer.

While vortexing the assay buffer, slowly add the required volume of the 10 mM DMSO stock

solution to achieve the desired 2X concentration.

Use the freshly prepared 2X working solution immediately in your assay. For a 96-well plate

assay, you would typically add an equal volume of the 2X working solution to your cell lysate

or sample.

Final Concentration 2X Working Solution
Volume of 10 mM Stock
per 1 mL of 2X Working
Solution

10 µM 20 µM 2 µL

20 µM 40 µM 4 µL

50 µM 100 µM 10 µL
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Caption: Workflow for preparing (Asp)2-Rhodamine 110 solutions.
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Caption: Apoptotic pathway leading to caspase-3/7 activation and substrate cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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